Nitrogen

• CAS No.: 17778-88-0
• Product Name: Nitrogen
• Molecular Formula: NH3; H3N
• Molecular Weight: 17.031 g/mol
• IUPAC Name: azane
• Standard InChI: InChI=1S/H3N/h1H3
• Standard InChIKey: QGZKDVFQNNGYKY-UHFFFAOYSA-N
• SMILES: N
• Canonical SMILES: N
• Boiling Point: -28.03 °F at 760 mm Hg (EPA, 1998); -33.35 °C at 760 mm Hg; -33 °C; -28°F
• Colorform: Colorless gas; Colorless gas or compressed liquid (compressed under its own pressure)
• Density: 0.6818 at -28.03 °F (EPA, 1998); 0.696 g/L (liquid); Relative density (water = 1): 0.7 (-33 °C); 0.6818 at -28.03°F; 0.60(relative gas density)
• Flash Point: 132 °C (270 °F) - closed cup; NA (Gas)
• Melting Point: -107.9 °F (EPA, 1998); -77.7 °C; -77.7°C; -78 °C; -107.9°F; -108°F
• Physical Description: Ammonia solutions (containing more than 35% but not more than 50% ammonia) appears as a clear colorless liquid consisting of ammonia dissolved in water. Corrosive to tissue and metals. Although ammonia is lighter than air, the vapors from a leak will initially hug the ground. Long term exposure to low concentrations or short term exposure to high concentrations may result in adverse health conditions from inhalation. Prolonged exposure of containers to fire or heat may result in their violent rupturing and rocketing.; Ammonia, anhydrous appears as a clear colorless gas with a strong odor. Shipped as a liquid under its own vapor pressure. Density (liquid) 6 lb / gal. Contact with the unconfined liquid can cause frostbite. Gas generally regarded as nonflammable but does burn within certain vapor concentration limits and with strong ignition. Fire hazard increases in the presence of oil or other combustible materials. Although gas is lighter than air, vapors from a leak initially hug the ground. Prolonged exposure of containers to fire or heat may cause violent rupturing and rocketing. Long-term inhalation of low concentrations of the vapors or short-term inhalation of high concentrations has adverse health effects. Used as a fertilizer, as a refrigerant, and in the manufacture of other chemicals. Rate of onset: Immediate Persistence: Minutes Odor threshold: 17 ppm Source/use/other hazard: Explosives manufacture; pesticides; detergents industry.; Ammonia, solution, with more than 10% but not more than 35% ammonia appears as a colorless aqueous liquid solution with a strong odor of ammonia. Both liquid and vapors extremely irritating, especially to the eyes.; GasVapor; GasVapor, Liquid; Liquid; WetSolid; Liquid; COLOURLESS GAS OR COMPRESSED LIQUEFIED GAS WITH PUNGENT ODOUR.; Colorless gas with a pungent, suffocating odor. Often used in aqueous solution.; Colorless gas with a pungent, suffocating odor. [Note: Shipped as a liquefied compressed gas. Easily liquefied under pressure.]; Clear, colorless, gas. Clear, colorless liquid under pressure.
• Description: Ammonia is an inorganic compound composed of a single nitrogen atom covalently bonded to three hydrogen atoms that is an amidase inhibitor and neurotoxin. It is both manufactured and produced naturally from bacterial processes and the breakdown of organic matter. Ammonia is used in many industrial processes, and as a fertilizer and refrigerant. It is characterized as a colorless gas or compressed liquid with a pungent odor and exposure occurs by inhalation, ingestion, or contact.; Ammonia occurs naturally and is produced by human activity. It is an important source of nitrogen which is needed by plants and animals. Bacteria found in the intestines can produce ammonia. Ammonia is a colorless gas with a very distinct odor. This odor is familiar to many people because ammonia is used in smelling salts, many household and industrial cleaners, and window-cleaning products. Ammonia gas can be dissolved in water. This kind of ammonia is called liquid ammonia or aqueous ammonia. Once exposed to open air, liquid ammonia quickly turns into a gas. Ammonia is applied directly into soil on farm fields, and is used to make fertilizers for farm crops, lawns, and plants. Many household and industrial cleaners contain ammonia.; Ammonia, anhydrous appears as a clear colorless gas with a strong odor. Shipped as a liquid under its own vapor pressure. Density (liquid) 6 lb / gal. Contact with the unconfined liquid can cause frostbite. Gas generally regarded as nonflammable but does burn within certain vapor concentration limits and with strong ignition. Fire hazard increases in the presence of oil or other combustible materials. Although gas is lighter than air, vapors from a leak initially hug the ground. Prolonged exposure of containers to fire or heat may cause violent rupturing and rocketing. Long-term inhalation of low concentrations of the vapors or short-term inhalation of high concentrations has adverse health effects. Used as a fertilizer, as a refrigerant, and in the manufacture of other chemicals. Rate of onset: Immediate Persistence: Minutes Odor threshold: 17 ppm Source/use/other hazard: Explosives manufacture; pesticides; detergents industry.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 482 mg/mL at 24 °C; In water, 4.82X10+5 mg/L at 24 °C; In water, 47% at 0 °C; 38% at 15 °C; 34% at 20 °C; 31% at 25 °C; 28% at 30 °C; 18% at 50 °C; Soluble in water forming alkaline solutions; soluble in oxygenated solvents.; 15% in 95% alcohol at 20 °C; 11% in alcohol at 30 °C; 20% in absolute ethanol at 0 °C; 10% in absolute ethanol at 25 °C; 16% in methanol at 25 °C; Soluble in chloroform and ether; Solubility in water, g/100ml at 20 °C: 54; 34%
• Synonyms: Nitrogen(atom)
• Vapor Density: 0.6 (EPA, 1998) (Relative to Air); 0.5967 (Air = 1); Relative vapor density (air = 1): 0.60; 0.6
• Vapor Pressure: 400 mm Hg at -49.72 °F (EPA, 1998); 7500 mm Hg at 25 °C; Vapor pressure, kPa at 26 °C: 1013; 8.5 atm
• PubChem Compound: 222
• Last Modified: Nov 11 2021